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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489

Introduction

Dicyclohexyl phthalate (DCHP) is a phthalate ester utilized as a plasticizer in the
manufacturing of various polymers to enhance their flexibility and durability.[1] Its presence in
consumer products, such as food packaging, cosmetics, and personal care items, has led to
regulatory scrutiny due to potential health and environmental concerns.[2] As a result, accurate
and reliable quantification of DCHP in diverse matrices is crucial for monitoring, quality control,
and risk assessment. High-purity Dicyclohexyl Phthalate serves as an essential analytical
reference standard for these purposes, enabling the calibration of analytical instruments and
the validation of testing methods.[1][2] This document provides detailed application notes and
protocols for the use of Dicyclohexyl Phthalate as an analytical reference standard.

Physicochemical Properties and Data

A comprehensive understanding of the physicochemical properties of Dicyclohexyl Phthalate
is fundamental for its effective use as a reference standard.
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Property Value Reference
CAS Number 84-61-7

Molecular Formula C20H2604 [3]
Molecular Weight 330.42 g/mol

Appearance White granular solid [2]

Melting Point 63-67 °C

Boiling Point 322.03 °C [3]

Vapor Pressure

0.1 mmHg (at 150 °C)

Solubility

Slightly soluble in water.
Soluble in organic solvents like
cyclohexane, acetone, and

methanol.

Applications

Dicyclohexyl Phthalate as a reference standard is primarily used in the following applications:

e Environmental Monitoring: Quantification of DCHP in environmental samples such as water,

soil, and sewage sludge to assess contamination levels.

o Food Safety Analysis: Determination of DCHP migration from food contact materials into

various foodstuffs.[2][4]

o Consumer Product Testing: Analysis of DCHP content in plastics, cosmetics, personal care

products, and children's toys to ensure compliance with regulatory limits.[5]

» Method Development and Validation: Used for the calibration of analytical instruments and to

assess the performance of analytical methods, including linearity, limit of detection (LOD),

limit of quantification (LOQ), accuracy, and precision.

Quantitative Data Summary
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The following tables summarize typical performance data for the analysis of Dicyclohexyl

Phthalate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance

Liquid Chromatography (HPLC). These values are indicative and may vary depending on the

specific instrumentation, method parameters, and matrix.

Table 1: GC-MS Method Performance

) Reported
Parameter Matrix Method Reference
Value
UVA-DLLME-
LOD Hot Beverages 0.8 - 15.4 ng/mL [6]
GC-IT/MS
UVA-DLLME-
LOQ Hot Beverages 1.6 - 35.8 ng/mL [6]
GC-IT/IMS
UVA-DLLME-
Recovery Hot Beverages 91.7 - 101.2% [6]
GC-IT/MS
o UVA-DLLME-
Linearity (R?) Hot Beverages > 0.996 [6]
GC-IT/IMS
Table 2: HPLC Method Performance
) Reported
Parameter Matrix Method Reference
Value
Environmental
LOD SPE-HPLC-UV 0.12 - 0.17 pg/L [7]
Water
o 2.4 pg/mL (for
LOQ Drinking Water MEPS-HPLC-UV [8]
DEHP)
Environmental
Recovery SPE-HPLC-UV 85 -107% [7]
Water
Linearity (R?) Drinking Water HPLC-UV =>0.999 [8]

Experimental Workflows and Protocols
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The following diagrams and protocols outline the general steps for the analysis of
Dicyclohexyl Phthalate in solid and liquid samples using GC-MS and HPLC.

Logical Workflow for Analytical Standard Preparation
and Use

General Workflow for Using DCHP as a Reference Standard

Standard Preparation

Procure High-Purity DCHP

Reference Standard

Prepare Stock Solution
(e.g., in Cyclohexane or Methanol)

l Analysis

Prepare Working Standard Solutions Sample Preparation
(Serial Dilutions) (Extraction/Clean-up)

Data Processing

Generate Calibration Curve Instrumental Analysis
(from Working Standards) (GC-MS or HPLC)

Quantify DCHP in Sample

Method Validation
(LOD, LOQ, Recovery, etc.)
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Caption: General workflow for DCHP reference standard use.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Solid Samples (e.g., Plastics, Toys)

This protocol is based on methodologies for phthalate analysis in plastic matrices.[5]
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GC-MS Analysis Workflow for DCHP in Solid Samples
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Caption: GC-MS workflow for solid sample analysis.

1. Materials and Reagents:
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Dicyclohexyl Phthalate reference standard
Solvents: Dichloromethane, Acetone, Cyclohexane (pesticide residue grade or equivalent)
Internal Standard (e.g., Benzyl Benzoate)
Sodium Sulfate (anhydrous)
Glassware: Volumetric flasks, vials with PTFE-lined caps, Pasteur pipettes
Ultrasonic bath
Nitrogen evaporator
Syringe filters (0.45 um, PTFE)
. Standard Preparation:

Stock Solution (e.g., 1000 pg/mL): Accurately weigh a known amount of DCHP reference
standard and dissolve it in a volumetric flask with cyclohexane.

Working Standards: Prepare a series of working standards by serial dilution of the stock
solution in cyclohexane to cover the desired calibration range (e.g., 0.1 - 10 pg/mL).

Internal Standard Spiking: If using an internal standard, spike all standards and samples with
a consistent concentration.

. Sample Preparation:
Accurately weigh approximately 0.5 g of the homogenized solid sample into a glass vial.
Add a known volume of extraction solvent (e.g., 10 mL of dichloromethane).
Sonicate the sample for 30 minutes in an ultrasonic bath.[9]
Allow the sample to cool and centrifuge or filter the extract to remove solid particles.

Transfer the extract to a clean tube and concentrate it to near dryness under a gentle stream
of nitrogen.
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» Reconstitute the residue in a known volume of cyclohexane (e.g., 1 mL) for GC-MS analysis.
4. GC-MS Instrumental Conditions (Typical):

e GC Column: HP-5MS (30 m x 0.25 mm, 0.25 um) or equivalent

e Injector Temperature: 280 °C

« Injection Mode: Splitless

e Oven Temperature Program: Initial 200 °C for 2 min, ramp to 200 °C at 30 °C/min, hold for 1
min, ramp to 250 °C at 10 °C/min, hold for 6.5 min, then ramp to 280 °C at 40 °C/min, hold
for 16 min.[9]

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
e MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (EIl) at 70 eV

e Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for DCHP (e.qg.,
m/z 149, 167).[4]

High-Performance Liquid Chromatography (HPLC)
Protocol for Liquid Samples (e.g., Water)

This protocol is based on methodologies for phthalate analysis in aqueous matrices.[1][7]
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HPLC Analysis Workflow for DCHP in Liquid Samples

Solid-Phase Extraction (SPE)
(Conditioning, Loading, Washing, Elution)
Eluate Concentration
(under Nitrogen stream)
(Reconstitution in Mobile Phase)

Click to download full resolution via product page
Caption: HPLC workflow for liquid sample analysis.
1. Materials and Reagents:
o Dicyclohexyl Phthalate reference standard

e Solvents: Methanol, Acetonitrile, Water (HPLC grade)
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Solid-Phase Extraction (SPE) Cartridges (e.g., C18)
Glassware: Volumetric flasks, vials with PTFE-lined caps, graduated cylinders
Vacuum manifold for SPE
Nitrogen evaporator
Syringe filters (0.45 um, PTFE)
. Standard Preparation:

Stock Solution (e.g., 1000 pg/mL): Accurately weigh a known amount of DCHP reference
standard and dissolve it in a volumetric flask with methanol.

Working Standards: Prepare a series of working standards by serial dilution of the stock
solution in the mobile phase to cover the desired calibration range (e.g., 0.05 - 10 pg/mL).[1]

. Sample Preparation (Solid-Phase Extraction):
Filter the water sample through a 0.45 um filter to remove particulate matter.
Conditioning: Condition a C18 SPE cartridge with methanol followed by HPLC-grade water.

Loading: Pass a known volume of the water sample (e.g., 500 mL) through the SPE
cartridge at a slow, steady flow rate.

Washing: Wash the cartridge with a small volume of water or a water/methanol mixture to
remove interferences.

Elution: Elute the retained DCHP from the cartridge with a small volume of a suitable organic
solvent (e.g., methanol or acetonitrile).[7]

Concentrate the eluate to near dryness under a gentle stream of nitrogen.
Reconstitute the residue in a known volume of the mobile phase for HPLC analysis.

. HPLC Instrumental Conditions (Typical):
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e HPLC Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)

» Mobile Phase: Acetonitrile and water in a gradient elution. For example, start with a lower
concentration of acetonitrile and gradually increase it.[9]

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

e Injection Volume: 20 pL

Detector: UV or Diode Array Detector (DAD) at 225 nm.[9]

Conclusion

The use of high-purity Dicyclohexyl Phthalate as an analytical reference standard is
indispensable for the accurate and reliable determination of this compound in a variety of
matrices. The protocols and data presented in these application notes provide a robust
framework for researchers, scientists, and drug development professionals to develop and
validate analytical methods for DCHP. Adherence to proper standard handling, sample
preparation, and instrumental analysis procedures is critical for obtaining high-quality data that
can be used to ensure regulatory compliance and protect human and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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